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Compound of Interest

Compound Name: Fmoc-d-his(bzl)-oh
Cat. No.: B8020453
Get Quote

Executive Summary: Immediate Action Protocol

Fmoc-D-His(Bzl)-OH (N-alpha-Fmoc-N-im-benzyl-D-histidine) is a specialized amino acid
derivative used in peptide synthesis. While not classified as acutely toxic (e.g., "P-listed" by the
EPA), it is a chemical irritant and a nitrogen-rich organic compound. Improper disposal can lead
to environmental contamination and violation of hazardous waste regulations.

Core Directive:Do NOT dispose of this compound down the drain or in regular trash. All forms
(solid, liquid, and contaminated debris) must be segregated as Hazardous Chemical Waste for
high-temperature incineration.

Chemical Profile & Hazard Identification

Understanding the chemical nature of the waste is the first step in safe disposal. The presence
of the Fluorenylmethoxycarbonyl (Fmoc) and Benzyl (Bzl) groups dictates specific segregation
requirements.
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Property

Data

Operational Implication

Chemical Name

Fmoc-D-His(Bzl)-OH

N-protected amino acid

derivative

CAS Number

1417638-37-9 (General Fmoc-
His-Bzl variants: 84030-19-3)

Unique identifier for waste

manifests

Physical State

White to off-white powder

Dust generation potential

during transfer

GHS Classification

Warning (Eye Irrit. 2, Skin Irrit.
2, STOT SE 3)

Requires standard PPE
(Gloves, Goggles)

Reactivity

Base-Sensitive (Fmoc group)

CRITICAL: Segregate from
strong bases (e.g., Piperidine
waste) to prevent exothermic

decomposition in waste drums.

[1]

Solubility

Soluble in organic solvents
(DMF, DMSO)

Likely to be found in "Organic

Solvent" waste streams.

Waste Segregation Decision Tree

Effective disposal starts with proper segregation at the bench. Use the following logic flow to

determine the correct waste stream.
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Figure 1: Waste Segregation Logic. Ensure separation of halogenated and non-halogenated
solvents if required by your local waste hauler.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess Reagent)

Scenario: You have expired or excess dry powder of Fmoc-D-His(Bzl)-OH.
o Container Selection: Use a chemically compatible wide-mouth jar (HDPE or Amber Glass).
o Labeling: Attach a hazardous waste tag immediately.

o Constituents: "Fmoc-D-His(Bzl)-OH" (Do not use abbreviations like "His-BzI").
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o Hazard Checkbox: "Irritant".

e Transfer:
o Wear nitrile gloves and safety glasses.
o Transfer powder carefully to avoid dust. If a large quantity (>50g), perform in a fume hood.

o Storage: Cap tightly. Store in the "Solid Organic Waste" satellite accumulation area.

Protocol B: Liquid Waste (Reaction Mixtures)

Scenario: The compound is dissolved in DMF, DCM, or Methanol (e.g., from peptide synthesis
coupling steps).

o Compatibility Check:

o CRITICAL: Ensure the waste container does not contain strong oxidizers (e.g., peroxides)
or strong acids (e.g., nitric acid).

o Note on Bases: While Fmoc is cleaved by bases (piperidine), the waste solution likely
already contains these. Ensure the waste drum is vented if active cleavage is occurring,
though typically these are quenched before disposal.

e Solvent Segregation:
o Halogenated Waste: If the solution contains Dichloromethane (DCM) or Chloroform.
o Non-Halogenated Waste: If dissolved in DMF, DMSO, NMP, or Methanol only.

e Pouring: Use a funnel to prevent spills. Leave at least 10% headspace in the container for
expansion.

o Secondary Containment: Always keep liquid waste carboys in a secondary containment tray
to capture leaks.

Protocol C: Contaminated Debris (Sharps &
Consumables)
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Scenario: Empty vials, pipette tips, or weighing boats contaminated with traces of the
compound.

e Sharps: Needles contaminated with the solution go directly into a Red Biohazard/Sharps
Container (labeled for chemical sharps).

e Dry Debris: Gloves, paper towels, and weighing boats.
o Collect in a clear hazardous waste bag (often 4-mil thickness).
o Label as "Debris contaminated with Fmoc-D-His(Bzl)-OH".
o Do NOT place in regular trash.

Scientific Rationale & Safety Mechanisms
Why Incineration?

Fmoc-D-His(Bzl)-OH contains stable aromatic rings (Fluorenyl and Benzyl) and nitrogen
atoms.

o Environmental Impact: If landfilled, these organic nitrogen compounds can leach into
groundwater, potentially altering nitrogen cycles or forming toxic byproducts.

o Thermal Destruction: High-temperature incineration (typically >1000°C) ensures complete
oxidation of the aromatic rings into CO2, H20, and Nz, preventing the release of persistent
organic pollutants [1].

The "Base-Sensitivity" Hazard
The Fmoc group is designed to be removed by secondary amines (like Piperidine) via a beta-
elimination mechanism.[2]

e Mechanism: This reaction releases dibenzofulvene and CO2 gas.[2]

o Disposal Risk: If a large amount of Fmoc-protected amino acid is mixed with a high
concentration of unquenched base in a sealed waste drum, the evolution of CO2 gas can
pressurize the container, leading to a rupture or explosion hazard.
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» Mitigation: Always ensure reaction mixtures are quenched or diluted before adding to the

main waste stream.

Emergency Procedures

Incident Immediate Action
Dampen a paper towel (to prevent dust), wipe
Spill (Solid) up, and place in hazardous debris bag. Clean
area with soap and water.[3][4]
Cover with absorbent pads (vermiculite or
Spill (Liquid) polypropylene mats). Place saturated pads in a

sealed bag for hazardous disposal.

Eye Contact

Rinse cautiously with water for 15 minutes.[4]
Remove contact lenses if present.[3][5] Seek
medical attention if irritation persists (SDS
Section 4).

Skin Contact

Wash with plenty of soap and water.[3][4]

Remove contaminated clothing.[4]

Regulatory References

o US EPA (40 CFR 261): Defines hazardous waste characteristics. While Fmoc-D-His(Bzl)-
OH is not P or U listed, it falls under "Process Waste" and must be characterized by the

generator [2].

e OSHA (29 CFR 1910.1200): Hazard Communication Standard requiring proper labeling and

SDS availability for all chemical waste [3].
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» United States Environmental Protection Agency (EPA). (n.d.). Defining Hazardous Waste:
Listed, Characteristic and Mixed Radiological Wastes.

e Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication
Standard (HCS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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